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Compound of Interest

Compound Name: Propyl carbamate

Cat. No.: B120187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of propyl carbamate (CAS No. 627-12-3),

a versatile organic compound with applications ranging from chemical synthesis to industrial

processes. This document consolidates essential information on its physicochemical

properties, synthesis methodologies, toxicological profile, and key applications, with a focus on

providing practical and detailed data for laboratory and development settings.

Chemical and Physical Properties
Propyl carbamate, also known as n-propyl carbamate or propyl urethane, is the ester of

carbamic acid and propanol. It is a stable compound under normal conditions and serves as a

valuable intermediate in various chemical reactions.[1] A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Unit

Molecular Formula C₄H₉NO₂ -

Molecular Weight 103.12 g/mol

CAS Number 627-12-3 -

Appearance White crystalline solid -

Melting Point 60-63 °C

Boiling Point 196 °C

Flash Point 97 °C

Solubility in Water Moderately soluble -

LogP (Octanol-Water Partition

Coefficient)
0.9 -

Synthesis of Propyl Carbamate
Propyl carbamate can be synthesized through several routes. One common and well-

established method involves the reaction of urea with an excess of n-propyl alcohol. This

reaction is typically carried out under reflux conditions. Another approach is the reaction of

propyl chloroformate with ammonia.

Experimental Protocol: Synthesis from Urea and n-
Propanol
This protocol is adapted from the synthesis of homologous alkyl carbamates and provides a

reliable method for the preparation of propyl carbamate in a laboratory setting.

Materials:

n-Propanol

Urea

Ligroin (b.p. 60-90 °C)
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Round-bottom flask (2 L)

Reflux condenser

Heating mantle

Distillation apparatus

Büchner funnel and filter flask

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: In a 2-liter round-bottomed flask equipped with a reflux condenser, place

13.1 moles of n-propanol.

Addition of Urea: Warm the n-propanol and add 3 moles of urea in small portions with

agitation. Ensure the urea dissolves without melting and forming a separate layer. The final

portions of urea can be dissolved by bringing the solution to a boil.

Reflux: Reflux the solution for 30 hours. During this period, ammonia gas will be evolved and

escape from the top of the condenser.

Distillation: After the reflux period, remove the reflux condenser and set up for distillation.

Distill the excess n-propanol until the temperature of the liquid in the flask reaches 150°C.

The distillate, containing n-propanol and dissolved ammonia, can be reused in subsequent

syntheses.

Isolation and Purification: The material remaining in the flask will solidify upon cooling.

Add 1 liter of ligroin (b.p. 60-90°C) to the solid and boil the mixture.

Filter the hot mixture to separate the undissolved solid.

Boil the remaining solid with two additional 100 mL portions of ligroin, filtering after each

boiling.
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Wash the final solid product on the filter with an additional 100 mL of warm ligroin.

Drying: The purified propyl carbamate is then dried to remove any remaining solvent.

Synthesis

Purification

Start

Combine n-Propanol and Urea
in a round-bottom flask

Reflux for 30 hours

Distill excess n-Propanol

Cool reaction mixture
to induce solidification

Boil solid with Ligroin

Filter to isolate product

Wash with warm Ligroin

Dry the purified product

Propyl Carbamate (Solid)
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Figure 1: Workflow for the synthesis and purification of propyl carbamate.

Biological Activity and Mechanism of Action
While propyl carbamate itself is not a widely used therapeutic agent, the carbamate functional

group is present in numerous pharmaceuticals. The primary mechanism of toxicity for many

carbamates, particularly insecticidal carbamates, is the inhibition of acetylcholinesterase

(AChE).

AChE is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine at neuromuscular

junctions and cholinergic synapses in the central nervous system. Inhibition of AChE leads to

an accumulation of acetylcholine, resulting in overstimulation of nerve and muscle cells. This

can lead to a range of symptoms from muscle twitching and paralysis to respiratory failure. The

inhibition of AChE by carbamates is reversible, in contrast to the irreversible inhibition caused

by organophosphates.

Normal Function Inhibition by Propyl Carbamate

Acetylcholine (ACh)

Hydrolysis

Active AChE Propyl Carbamate

Choline + Acetic Acid

Carbamylation Carbamylated AChE (Inactive) ACh Accumulation

Click to download full resolution via product page

Figure 2: Signaling pathway of acetylcholinesterase inhibition by carbamates.
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Applications
The primary industrial application of propyl carbamate is as a chemical intermediate in the

synthesis of other compounds. Notably, it is a precursor to dimethylol propyl carbamate-based

resins, which are utilized in the textile industry as durable-press fabric finishes.[2]

Textile Finishing
Dimethylol propyl carbamate resins are applied to fabrics, particularly polyester/cotton blends,

to impart wrinkle resistance and dimensional stability. The application process typically involves

impregnating the fabric with a solution containing the resin and a catalyst, followed by drying

and curing at elevated temperatures. This process cross-links the cellulose fibers in the fabric,

enhancing its resilience.

Start: Untreated Fabric

Padding: Impregnate fabric with resin and catalyst solution

Drying: Remove excess water

Curing: Heat to initiate cross-linking

Washing: Remove unreacted chemicals

Finished Fabric (Wrinkle-Resistant)
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Figure 3: Logical workflow for the application of propyl carbamate-derived resins in textile

finishing.

Toxicological and Safety Information
Propyl carbamate is classified as harmful if swallowed and can cause skin and serious eye

irritation. It may also cause respiratory irritation. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area or under a fume hood.

Acute Toxicity Data
Route of Exposure Species LD50 Value Unit

Oral Rat 1320 - 1877 mg/kg

Oral Mouse 1800 mg/kg

Environmental Fate
Propyl carbamate has a low potential for bioaccumulation in aquatic organisms. It is expected

to have very high mobility in soil. Studies have shown that it is not readily biodegradable in

water.

Parameter Value Unit

Bioaccumulation Factor (BCF) 1.1 (estimated) -

Soil Adsorption Coefficient

(Koc)
37 (estimated) -

Conclusion
Propyl carbamate (CAS No. 627-12-3) is a valuable chemical intermediate with well-defined

physicochemical properties. Its synthesis is achievable through straightforward laboratory

procedures. While its direct biological applications are limited, its role as a precursor in the
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production of textile finishing resins highlights its industrial importance. Understanding its

toxicological profile and handling requirements is crucial for its safe use in research and

manufacturing. This guide provides a foundational understanding for professionals working with

or exploring the applications of propyl carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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